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Compound of Interest

Compound Name: 4-Fluoro-2-methoxyphenol

Cat. No.: B1225191 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Fluoro-2-methoxyphenol

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 4-Fluoro-2-
methoxyphenol (CAS No: 450-93-1). The information is compiled from various safety data

sheets and chemical databases to ensure a thorough guide for laboratory and industrial

settings.

Chemical Identification and Physical Properties
4-Fluoro-2-methoxyphenol, also known as 4-Fluoroguaiacol, is a fluorinated organic

compound used in various chemical syntheses.[1][2] Its fundamental properties are

summarized below.
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Property Value Source

CAS Number 450-93-1 [3][4][5]

Molecular Formula C₇H₇FO₂ [3][4]

Molecular Weight 142.13 g/mol [4][6]

Appearance
Colorless to light yellow clear

liquid
[1][4][7]

Boiling Point 195 °C (lit.) [4][7]

Density 1.247 g/mL at 25 °C (lit.) [4]

Flash Point
101.4 - 101.6 °C (214.9 - 215

°F) - closed cup
[3][4][7]

Refractive Index n20/D 1.517 (lit.) [4]

Storage Temperature
Room Temperature, under

inert atmosphere
[4]

Hazard Identification and GHS Classification
4-Fluoro-2-methoxyphenol is classified as a hazardous substance. The GHS classification is

based on its potential to cause skin, eye, and respiratory irritation.[6]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 4

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled
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Signal Word: Warning[3][4]

Hazard Pictogram:

alt text

Precautionary Statements:[3][4][8]

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P312

Storage: P403+P233, P405

Disposal: P501

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Handling Procedures
Avoid all personal contact, including inhalation of vapors.[8]

Use only in a well-ventilated area or under a chemical fume hood.[7][8]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and protective clothing.[3][7][8]

Do not eat, drink, or smoke when handling the substance.[1][8]

Wash hands and any exposed skin thoroughly after handling.[3][7][8]

Keep containers securely sealed when not in use.[8]

Avoid contact with incompatible materials such as strong oxidizing agents and strong acids.

[7]
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Complete Work & Secure Container
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Dispose of Waste Properly

Remove & Decontaminate PPE
Launder Clothing Separately

Wash Hands Thoroughly

End Procedure

Click to download full resolution via product page

Caption: General workflow for safely handling 4-Fluoro-2-methoxyphenol.
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Storage Conditions
Store in a dry, cool, and well-ventilated place.[3][7]

Keep containers tightly closed to prevent moisture contact.[7][8]

Store locked up.[3][7]

Use polyethylene or polypropylene containers as recommended by the manufacturer.[8]

Ensure all containers are clearly labeled and free from leaks.[8]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and PPE are essential to prevent exposure.

Engineering Controls: Work should be performed in a well-ventilated area, preferably within a

chemical fume hood to maintain safe atmospheric conditions.[7][8] Eyewash stations and

safety showers must be readily accessible.[9]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and protective clothing

to prevent skin contact.[7][8]

Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a NIOSH/MSHA-

approved respirator with an appropriate filter for organic vapors (e.g., type ABEK).[7]
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Caption: Logic for selecting appropriate PPE based on exposure risk.

First Aid Measures
Immediate and appropriate first aid is critical in case of exposure. Seek medical attention for all

exposure incidents.[7][10]
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Exposure Route Immediate Action

Follow-Up

Inhalation Move to fresh air.
If breathing is difficult, give oxygen.

Skin Contact Remove contaminated clothing.
Wash skin with plenty of soap & water for 15 min.

Eye Contact
Rinse cautiously with water for at least 15 min.

Remove contact lenses if possible.

Ingestion
Rinse mouth.

Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][7] If

breathing is difficult or has stopped, provide artificial respiration or oxygen and seek

immediate medical attention.[7][10]

Skin Contact: Immediately remove contaminated clothing.[10] Wash the affected area with

plenty of soap and water for at least 15 minutes.[7][9][10] If skin irritation occurs, get medical

advice.[3]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7][9] Remove contact lenses if present and

easy to do. Continue rinsing and seek immediate medical attention.[3][7]

Ingestion: Do NOT induce vomiting.[11][12] Rinse the mouth with water.[1][7] Never give

anything by mouth to an unconscious person. Call a poison center or doctor immediately.[1]

[7][12]
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Fire-Fighting and Accidental Release Measures
Fire-Fighting

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[12] Water

spray may be inefficient.[13]

Hazards: The substance is not considered a significant fire risk, but containers may burn.[8]

Thermal decomposition can release corrosive and irritating gases and vapors, such as

hydrogen fluoride.[7][8]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7][12] Cool fire-exposed containers with a water spray from a protected location.[8]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area.[8] Avoid breathing vapors and

ensure adequate ventilation.[8] Wear full protective equipment as described in Section 4.[8]

Environmental Precautions: Prevent spillage from entering drains or waterways.[8]

Containment and Cleanup:

Minor Spills: Absorb the spill with inert material such as sand, earth, or vermiculite.[8]

Collect the material into a suitable, labeled container for disposal.[8]

Major Spills: Clear the area and move upwind.[8] Alert the fire brigade.[8] Contain the spill

using sand or earth.[8] Collect recoverable product into labeled containers.[8] After

cleanup, decontaminate all protective equipment before reuse.[8]
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Caption: Response workflow for minor and major spills.

Disposal Considerations
Dispose of waste contents and containers in accordance with local, regional, and national

regulations.[3][7] Waste should be handled by an approved waste disposal plant.[1][7] Do not
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allow the chemical to enter drains or the environment.

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not

a substitute for a formal safety data sheet (SDS) or professional safety training. Always refer to

the specific SDS provided by the manufacturer before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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